![molecular formula C13H16N2O6 B8044712 Ethyl 3-[(4-nitrophenoxy)carbonylamino]butanoate](/img/structure/B8044712.png)
Ethyl 3-[(4-nitrophenoxy)carbonylamino]butanoate
Overview
Description
. This compound is known for its unique chemical structure and properties, which make it a valuable subject of study.
Chemical Reactions Analysis
Ethyl 3-[(4-nitrophenoxy)carbonylamino]butanoate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives of this compound, while reduction reactions may produce reduced forms of the compound.
Scientific Research Applications
Ethyl 3-[(4-nitrophenoxy)carbonylamino]butanoate has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, the compound is studied for its potential effects on cell function and signal transduction. In medicine, this compound is being investigated for its potential therapeutic applications, including its effects on specific molecular targets and pathways. Additionally, the compound has applications in industrial research, where it is used in the development of new materials and processes.
Mechanism of Action
The mechanism of action of Ethyl 3-[(4-nitrophenoxy)carbonylamino]butanoate involves its interaction with specific molecular targets and pathways . The compound exerts its effects by binding to these targets and modulating their activity. This interaction can lead to changes in cell function and signal transduction, which may have therapeutic implications. The exact molecular targets and pathways involved in the compound’s mechanism of action are still under investigation.
Comparison with Similar Compounds
Ethyl 3-[(4-nitrophenoxy)carbonylamino]butanoate can be compared with other similar compounds to highlight its uniqueness . Similar compounds may include those with comparable chemical structures or properties. The comparison can help identify the distinct features of this compound that make it valuable for specific applications. Some similar compounds include those that share structural similarities or have similar biological activities .
Properties
IUPAC Name |
ethyl 3-[(4-nitrophenoxy)carbonylamino]butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O6/c1-3-20-12(16)8-9(2)14-13(17)21-11-6-4-10(5-7-11)15(18)19/h4-7,9H,3,8H2,1-2H3,(H,14,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOFLHUSHNHGWQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C)NC(=O)OC1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)CC(C)NC(=O)OC1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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